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Compound of Interest

Compound Name: 2-Methylthio-ATP

CAS No.: 100020-57-3

Cat. No.: B1664558

Get Quote

Executive Summary & Pharmacological Profile[1]
2-Methylthio-ATP (2-MeSATP) is a potent, non-selective purinergic receptor agonist with high

affinity for P2Y1, P2Y12, and P2X receptors. Structurally, the methylthiol substitution at the C-2

position confers significantly greater metabolic stability compared to endogenous ATP, making

it a critical tool for probing purinergic signaling in vivo.

Unlike selective antagonists used for therapeutic blockade, 2-MeSATP is primarily used to

mimic pathological signaling (e.g., inducing allodynia or bladder overactivity) or to interrogate

receptor-mediated physiological reflexes (e.g., vasodilation).
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Feature Description

Primary Targets P2Y1, P2Y12, P2Y13, P2X1, P2X3

Stability
Resistant to rapid hydrolysis by ecto-

nucleotidases (vs. ATP).

Potency
~25–30x more potent than ATP at P2Y1

receptors (hepatic models).

Physiological Effects
Hypotension (IV), Platelet Aggregation (IV),

Nociception (i.t.), Bladder Reflex (Intravesical).

Chemical Preparation & Handling[2]
To ensure experimental reproducibility, strict adherence to solution chemistry is required. 2-

MeSATP is sensitive to freeze-thaw cycles and pH fluctuations.

Vehicle: Phosphate Buffered Saline (PBS, pH 7.4) or physiological saline (0.9% NaCl).

Stock Solution: Dissolve powder to 10–50 mM in PCR-grade water or PBS. Aliquot and store

at -20°C.

Working Solution: Dilute fresh on the day of the experiment. Keep on ice.

pH Check: Ensure final solution pH is 7.2–7.4; acidic solutions can trigger acid-sensing ion

channels (ASICs), confounding nociceptive data.

Systemic Administration: Intravenous (IV) Route
Objective: To study P2Y-mediated vasodilation (hypotension) or platelet activation.

Mechanistic Rationale
Systemic 2-MeSATP activates endothelial P2Y1 receptors, triggering the release of Nitric Oxide

(NO) and Endothelium-Derived Hyperpolarizing Factor (EDHF), resulting in rapid, transient

hypotension.

Protocol: IV Bolus in Anesthetized Rats
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Anesthesia: Induce with isoflurane (3-4%) or urethane (1.2 g/kg IP) for stable cardiovascular

baseline.

Cannulation: Cannulate the femoral vein for drug delivery and the femoral artery for blood

pressure monitoring.

Baseline: Allow 20 minutes for blood pressure stabilization.

Administration:

Dose Range: 0.01 – 1.0 mg/kg (approx. 0.02 – 2 µmol/kg).

Volume: 100–200 µL bolus followed by 100 µL saline flush.

Readout: Monitor Mean Arterial Pressure (MAP). Expect a sharp drop within 10–30 seconds,

recovering within 2–5 minutes.

Data Validation:

Positive Control: Adenosine (0.1 mg/kg).

Negative Control: Vehicle (Saline).

Antagonist Check: Pre-treatment with MRS2179 (P2Y1 antagonist) should attenuate the

hypotensive response, confirming receptor specificity.

Central Administration: Intrathecal (i.t.)[3][4][5][6]
Route
Objective: To model neuropathic pain mechanisms (Microglial activation).

Mechanistic Rationale
In the spinal dorsal horn, 2-MeSATP activates microglial P2Y12 and neuronal P2X3 receptors.

Unlike opioids that inhibit pain, 2-MeSATP is pro-nociceptive; it mimics the ATP release seen

after nerve injury, driving microglia to release BDNF and cytokines (p38 MAPK pathway),

thereby inducing mechanical allodynia.
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Visualization: Spinal Nociceptive Pathway

Nerve Injury ATP Release
(Dorsal Horn)

Induces

Microglia
(P2Y12 Receptor)

Activates

2-MeSATP
(Exogenous Agonist)

Direct Activation
(Mimicry)

p38 MAPK
Phosphorylation

Signaling BDNF ReleaseSynthesis Dorsal Horn Neuron
(Hyperexcitability)

Disinhibits (KCC2 downreg) Mechanical
Allodynia

Behavior

Click to download full resolution via product page

Caption: Pathway by which intrathecal 2-MeSATP mimics nerve injury-induced microglial

activation, leading to pain hypersensitivity.

Protocol: Lumbar Puncture in Mice
Preparation: Restrain conscious mouse or lightly anesthetize (isoflurane).

Site: L5-L6 intervertebral space.

Injection: Use a 30G needle mated to a Hamilton syringe.

Dose: 0.1 – 10 nmol per mouse.

Volume: 5 µL (strict limit to prevent cerebral spread).

Observation: Look for the "tail flick" reflex indicating successful dural puncture.

Readout: Von Frey filament testing 30, 60, and 120 minutes post-injection. Expect a

decrease in withdrawal threshold (allodynia).

Local Administration: Intravesical Route
Objective: To study bladder overactivity and sensory afferent sensitization.

Mechanistic Rationale
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ATP is a key neurotransmitter in the urothelium. Intravesical 2-MeSATP activates P2X3 and

P2Y receptors on suburothelial C-fibers, triggering the micturition reflex at lower filling volumes

(bladder overactivity).

Protocol: Cystometry in Rats
Catheterization: Implant a PE-50 catheter into the bladder dome under anesthesia;

exteriorize at the neck. Allow 3 days recovery.

Setup: Place conscious rat in a metabolic cage. Connect catheter to a pressure transducer

and infusion pump.

Baseline: Infuse Saline (0.9%) at 10 mL/hr. Record 3–4 voiding cycles.

Challenge: Switch infusion to 2-MeSATP solution.

Concentration: 100 µM – 1 mM (in Saline).

Note: 2-MeSATP is significantly more potent than ATP (typically used at 10 mM).

Readout: Measure Inter-Contraction Interval (ICI). Expect ICI to shorten (frequency

increases).

Dosing & Validation Summary

Route Species
Typical
Dose /
Conc.

Volume
Primary
Readout

Key
Receptor

Intravenous

(IV)
Rat

0.03 – 0.3

mg/kg
0.2 mL

Hypotension

(MAP drop)

P2Y1

(Endothelial)

Intrathecal

(i.t.)
Mouse 0.1 – 10 nmol 5 µL

Tactile

Allodynia

P2Y12

(Microglia)

Intravesical Rat
100 µM – 1

mM
Continuous

Micturition

Frequency
P2X3 / P2Y

Intraplantar Mouse 10 – 50 nmol 20 µL
Nocifensive

lifting/licking

P2X3

(Peripheral)
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Troubleshooting & Controls
Desensitization: Purinergic receptors (especially P2Y1) desensitize rapidly. Allow >30 mins

washout between repeated IV boluses.

Degradation: While 2-MeSATP is stable, in vivo half-life is still finite. Effects are typically

acute (minutes to hours).

Specificity: Always use a selective antagonist (e.g., MRS2179 for P2Y1 or MRS2395 for

P2Y12) in a separate cohort to prove the observed effect is receptor-mediated.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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